4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-acetyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H16FN3O2S/c1-14(27)16-7-9-17(10-8-16)21(28)26(13-15-4-3-11-24-12-15)22-25-20-18(23)5-2-6-19(20)29-22/h2-12H,13H2,1H3
• InChI Key: SIXYTVIGNAPROH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C22H16FN3O2S
• Molecular Weight: 405.4 g/mol

Description

4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to have various biochemical and physiological effects which make it a promising candidate for drug development.

Scientific Research Applications

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

• Application : Synthesized compounds, similar in structure to 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, have shown anti-cancer activity at low concentrations, particularly against lung cancer.
• Reference : Hammam, El-Salam, Mohamed, & Hafez (2005).

Synthesis, SAR, In-Silico Appraisal, and Anti-Microbial Study of Substituted 2-Aminobenzothiazoles Derivatives

• Application : Derivatives of 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide have demonstrated potential as antimicrobial agents, particularly against Methicillin-resistant Staphylococcus aureus (MRSA).
• Reference : Anuse, Mali, Thorat, Yamgar, & Chaudhari (2019).

Thiazole-Aminopiperidine Hybrid Analogues: Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors

• Application : Ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, a compound related to 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, has shown promise as an inhibitor of Mycobacterium tuberculosis, suggesting potential use in tuberculosis treatment.
• Reference : Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram (2013).

Structure-Activity Relationships of Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors

• Application : A compound similar to 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, specifically N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, has been identified as a potent inhibitor of PI3Kα and mTOR, suggesting its potential in cancer treatment.
• Reference : Stec, Andrews, Booker, Caenepeel, Freeman, Jiang, Liao, McCarter, Mullady, San Miguel, Subramanian, Tamayo, Wang, Yang, Zalameda, Zhang, Hughes, & Norman (2011).